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CAS No.: 127103-11-1

Cat. No.: B549794

Get Quote

Introduction: The Importance of Protocol in Peptide
Research
N-acetyl-seryl-aspartyl-lysyl-proline (Ac-SDKP), also known as Goralatide or Seraspenide, is a

naturally occurring tetrapeptide with significant therapeutic potential.[1][2] As a potent regulator

of inflammatory and fibrotic processes, Ac-SDKP is a focal point in research areas spanning

cardiology, nephrology, and hematology.[2][3][4][5] However, the biological activity of this

peptide is intrinsically linked to its structural integrity. Improper handling, dissolution, or storage

can lead to degradation, aggregation, or contamination, ultimately compromising experimental

reproducibility and the validity of research findings.

This comprehensive guide provides a detailed, field-proven methodology for the dissolution

and storage of Ac-SDKP. Moving beyond a simple list of steps, this document explains the

scientific rationale behind each recommendation, empowering researchers to maintain the

peptide's stability and ensure its optimal performance in downstream applications.
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Foundational Knowledge: Physicochemical
Properties of Ac-SDKP
Understanding the basic properties of Ac-SDKP is critical for its correct handling.

Molecular Formula: C₂₀H₃₃N₅O₉[1]

Molecular Weight: Approximately 487.5 g/mol [1][3]

Structure: A tetrapeptide with the sequence N-acetyl-Ser-Asp-Lys-Pro. The N-terminal

acetylation provides a degree of protection against aminopeptidases.

Solubility: Ac-SDKP is hydrophilic and soluble in aqueous solutions, including sterile water

and phosphate-buffered saline (PBS).[3] One source indicates a solubility of at least 2

mg/mL in water.[6]

Stability: As a peptide, Ac-SDKP is susceptible to degradation. Its primary route of

catabolism in vivo and in biological samples is hydrolysis by the Angiotensin-Converting

Enzyme (ACE).[2][4][7] Therefore, when working with serum-containing media or tissue

homogenates, the addition of an ACE inhibitor may be necessary to preserve the peptide's

integrity.[8] General peptide stability is optimal at a pH between 5 and 7.[9]

Experimental Protocols: From Lyophilized Powder
to Working Solution
This section details the core protocols for preparing stable Ac-SDKP solutions. The entire

workflow is designed to minimize degradation and ensure accurate concentrations.
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Preparation & Reconstitution

Aliquoting & Storage

Experimental Use

Receive Lyophilized Ac-SDKP Vial

Equilibrate Vial to Room Temp
in a Desiccator

Prevent Condensation

Calculate Required Solvent Volume
for Stock Solution (e.g., 1 mg/mL)

Add Sterile Solvent (e.g., Water)
Inject onto vial's inner wall

Gently Mix (Vortex/Swirl)
Do NOT Shake Vigorously

Ensure Full Dissolution

Prepare Single-Use Aliquots
in Low-Binding Tubes

CRITICAL STEP
Avoids Freeze-Thaw Cycles

Short-Term Storage (Stock Vial)
2-8°C for < 1 week

Flash Freeze Aliquots

Long-Term Storage
-20°C or -80°C

Thaw a Single Aliquot
on Ice

Prepare Working Solution in
Assay Buffer

Perform Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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